Cas no 60716-34-9 ( )

  structure
  structure
Product Name: 
CAS No:60716-34-9
MF:C28H29ClN2O3
MW:476.994466543198
CID:953388
PubChem ID:12275625
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-2,3,10-trimethoxy-13-methyl-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-9-amine,chloride
    • NSC282132
    • NSC-282132
    • 60716-34-9
    • AGN-PC-0NIBUB
    • DTXSID50483642
    •  
    • Inchi: 1S/C28H28N2O3.ClH/c1-18-21-10-11-24(31-2)27(29-16-19-8-6-5-7-9-19)23(21)17-30-13-12-20-14-25(32-3)26(33-4)15-22(20)28(18)30;/h5-11,14-15,17H,12-13,16H2,1-4H3;1H
    • InChI Key: AQTZEHQCZWDQJP-UHFFFAOYSA-N
    • SMILES: [Cl-].O(C)C1C(=CC2=C(C=1)C1C(C)=C3C=CC(=C(C3=C[N+]=1CC2)NCC1C=CC=CC=1)OC)OC

Computed Properties

  • Exact Mass: 442.2258
  • Monoisotopic Mass: 476.1866705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 626
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 42.96
  • LogP: 2.37370

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